Cas no 2432-74-8 (6-Aminohexanenitrile)

• Product Name: 6-Aminohexanenitrile
• CAS No: 2432-74-8
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD00009822
• CID: 84320
• PubChem ID: 17079
• Update Time: 2025-05-20

6-Aminohexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-Aminocapronitrile
• 6-Aminohexanonitrile
• 6-Aminohexanenitrile
• 5-cyanopentylamine
• 6-aminocaponitrile
• aminocapronitrile
• Hexanenitrile,6-amino
• Hexanenitrile, 6-amino-
• 6-Amino capronitrile
• Hexanenitrile, amino-
• omega-Aminocapronitrile
• .omega.-Aminocapronitrile
• TGU4NDJ80Y
• KBMSFJFLSXLIDJ-UHFFFAOYSA-N
• 6-amino-hexanenitrile
• NSC510
• 6-Aminohexanenitrile, AldrichCPR
• SBB008486
• 7503AF
• 6-AMINOHEXANENITRILE [HSDB]
• UNII-TGU4NDJ80Y
• Q27289960
• MFCD00009822
• SY327098
• HSDB 5879
• AS-57256
• D92992
• FT-0620936
• SCHEMBL185797
• 2432-74-8
• N-Boc-6-aminohexanenitrile
• NSC 510
• DTXSID6062416
• 31196-10-8
• CS-0147655
• AKOS006343690
• EINECS 219-409-2
• J-015446
• SB75589
• NS00021917
• NSC-510
• N-Boc-6-Amino capronitrile
• 5-Cyanopentylamine; 6-Aminocapronitrile; 6-Aminohexanonitrile; NSC 510; epsilon-Aminocapronitrile; ?-Aminocapronitrile
• DB-046401

• MDL： MFCD00009822
• Inchi： 1S/C6H12N2/c7-5-3-1-2-4-6-8/h1-5,7H2
• InChI Key： KBMSFJFLSXLIDJ-UHFFFAOYSA-N
• SMILES： NCCCCCC#N

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.8929 (rough estimate)
• Melting Point: -31.3°C
• Boiling Point: 200.13°C (rough estimate)
• Flash Point: 93.6°C
• Refractive Index: 1.4475
• PSA: 49.81000
• LogP: 1.72938
• Solubility: Not determined

6-Aminohexanenitrile Security Information

• RTECS：MO4085000

Additional information on 6-Aminohexanenitrile

Introduction to 6-Aminohexanenitrile (CAS No: 2432-74-8)

6-Aminohexanenitrile, with the chemical formula C₆H₁₁N, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its unique CAS number 2432-74-8, has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. Its structural features, comprising an amine functional group and a nitrile moiety, make it a valuable building block for constructing more complex chemical entities.

The importance of 6-Aminohexanenitrile in modern chemistry cannot be overstated. It serves as a precursor in the preparation of polymers, pharmaceuticals, and specialty chemicals. The compound's reactivity allows for facile modifications, enabling chemists to tailor its properties for specific applications. In recent years, advancements in synthetic methodologies have further highlighted its utility, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of 6-Aminohexanenitrile is its role in pharmaceutical research. The amine group provides a site for further functionalization, while the nitrile group can be converted into other functional moieties such as carboxylic acids or amides. This flexibility has made it a cornerstone in the synthesis of active pharmaceutical ingredients (APIs). For instance, derivatives of 6-Aminohexanenitrile have been explored as intermediates in the production of antibiotics and anti-inflammatory drugs.

Recent studies have demonstrated the compound's potential in drug discovery. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity. A notable example involves its use in designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. These inhibitors hold promise for treating conditions such as diabetes and hyperlipidemia by modulating key biochemical processes.

The synthetic pathways for 6-Aminohexanenitrile have also seen significant innovation. Modern techniques, including catalytic hydrogenation and metal-catalyzed cross-coupling reactions, have streamlined its production, making it more efficient and scalable. These advancements not only reduce costs but also minimize waste, aligning with the principles of green chemistry. The ability to produce high-purity 6-Aminohexanenitrile is crucial for ensuring the efficacy and safety of downstream applications.

In addition to pharmaceutical applications, 6-Aminohexanenitrile finds utility in materials science. Its incorporation into polymer matrices enhances mechanical properties while allowing for controlled degradation rates. Such materials are increasingly used in biomedical devices, such as scaffolds for tissue engineering and drug-eluting stents. The compound's ability to form stable linkages with other polymers makes it an attractive candidate for developing advanced materials with tailored functionalities.

The chemical behavior of 6-Aminohexanenitrile is governed by its electronic structure and reactivity patterns. The nitrile group is known for its nucleophilic character, enabling it to participate in various substitution reactions under appropriate conditions. This reactivity has been exploited in designing multi-step synthetic routes that lead to complex molecular architectures. Understanding these reaction mechanisms is essential for optimizing synthetic strategies and maximizing yields.

From a regulatory perspective, 6-Aminohexanenitrile is subject to standard chemical safety protocols due to its potential irritant properties upon exposure. Proper handling procedures must be followed to ensure worker safety and environmental protection. Despite these considerations, its widespread use underscores its indispensable role in industrial and academic research settings.

The future prospects of 6-Aminohexanenitrile are bright, with ongoing research exploring new applications and refining synthetic methodologies. As computational chemistry tools become more sophisticated, virtual screening approaches are being employed to identify novel derivatives with enhanced properties. These efforts are expected to yield innovative compounds that address unmet medical needs.

In conclusion,6-Aminohexanenitrile (CAS No: 2432-74-8) remains a pivotal compound in organic synthesis and pharmaceutical development. Its structural versatility and reactivity make it indispensable for constructing bioactive molecules across multiple disciplines. With continued advancements in synthetic chemistry and drug discovery,6-Aminohexanenitrile will undoubtedly play a central role in shaping the future of chemical innovation.